Cas no 2137700-32-2 (5-(Furan-3-yl)thiophene-3-carbaldehyde)

• Product Name: 5-(Furan-3-yl)thiophene-3-carbaldehyde
• CAS No: 2137700-32-2
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 5790913
• PubChem ID: 153828883
• Update Time: 2025-10-31

5-(Furan-3-yl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)thiophene-3-carbaldehyde
• 2137700-32-2
• EN300-745840
• 5-(Furan-3-yl)thiophene-3-carbaldehyde

• Inchi： 1S/C9H6O2S/c10-4-7-3-9(12-6-7)8-1-2-11-5-8/h1-6H
• InChI Key： XPXMQQZCFQTKJF-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1C1=COC=C1

Computed Properties

• Exact Mass: 178.00885060g/mol
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(Furan-3-yl)thiophene-3-carbaldehyde

Recent Advances in the Study of 5-(Furan-3-yl)thiophene-3-carbaldehyde (CAS: 2137700-32-2) in Chemical Biology and Pharmaceutical Research

5-(Furan-3-yl)thiophene-3-carbaldehyde (CAS: 2137700-32-2) is a heterocyclic aldehyde compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, which combines furan and thiophene moieties, exhibits promising biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 5-(Furan-3-yl)thiophene-3-carbaldehyde against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. Molecular docking studies revealed that the compound interacts with bacterial DNA gyrase, suggesting a potential mechanism of action. These findings highlight its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of 5-(Furan-3-yl)thiophene-3-carbaldehyde. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Further mechanistic studies indicated that the compound modulates the NF-κB signaling pathway, a key regulator of inflammation. These results suggest its potential utility in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-(Furan-3-yl)thiophene-3-carbaldehyde has also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers higher yields and shorter reaction times compared to traditional approaches, making it more suitable for large-scale production. The improved synthetic route is expected to facilitate further pharmacological studies and preclinical development of this compound.

In the context of anticancer research, a 2023 study in European Journal of Medicinal Chemistry reported that 5-(Furan-3-yl)thiophene-3-carbaldehyde exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9, as well as the inhibition of PI3K/Akt signaling. These findings underscore its potential as a scaffold for the development of targeted anticancer therapies.

Despite these promising results, challenges remain in the development of 5-(Furan-3-yl)thiophene-3-carbaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatile biological activities and relatively simple synthetic route make it a compelling candidate for future drug discovery efforts.

In conclusion, recent research on 5-(Furan-3-yl)thiophene-3-carbaldehyde (CAS: 2137700-32-2) has highlighted its potential as a multifunctional bioactive compound with applications in antimicrobial, anti-inflammatory, and anticancer therapies. Continued exploration of its mechanisms of action, optimization of its pharmacological properties, and development of derivatives are expected to further unlock its therapeutic potential. This compound represents a valuable addition to the toolkit of medicinal chemists and pharmacologists working in the field of heterocyclic drug discovery.